N-(6-Methoxypyrimidin-4-yl)-4,6-dimethylpyrimidine-2-carboxamide

• IUPAC Name: N-(6-methoxypyrimidin-4-yl)-4,6-dimethylpyrimidine-2-carboxamide
• InChI: InChI=1S/C12H13N5O2/c1-7-4-8(2)16-11(15-7)12(18)17-9-5-10(19-3)14-6-13-9/h4-6H,1-3H3,(H,13,14,17,18)
• InChI Key: YTNWZPHUBFSRIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C(=O)NC2=CC(=NC=N2)OC)C
• Molecular Formula: C12H13N5O2
• Molecular Weight: 259.26 g/mol

Description

N-(6-Methoxypyrimidin-4-yl)-4,6-dimethylpyrimidine-2-carboxamide is a chemical compound with a molecular formula C13H15N4O2. It is also known as PD 0332991 and palbociclib. This compound is a selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6) and is used in the treatment of certain types of cancer.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Unfortunately, the specific mechanism of action for “N-(6-Methoxypyrimidin-4-yl)-4,6-dimethylpyrimidine-2-carboxamide” is not available.

Safety and Hazards

The safety and hazards of a compound are typically determined through various tests and studies. Unfortunately, specific safety and hazard information for “N-(6-Methoxypyrimidin-4-yl)-4,6-dimethylpyrimidine-2-carboxamide” is not available.

Future Directions

The future directions for research on “N-(6-Methoxypyrimidin-4-yl)-4,6-dimethylpyrimidine-2-carboxamide” could include further studies on its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This could lead to a better understanding of the compound and its potential applications.